molecular formula C9H8ClNO2 B1271123 N-(2-chloroacetyl)benzamide CAS No. 7218-27-1

N-(2-chloroacetyl)benzamide

Cat. No. B1271123
CAS RN: 7218-27-1
M. Wt: 197.62 g/mol
InChI Key: ZDAYXLBYGPADRK-UHFFFAOYSA-N
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Description

“N-(2-chloroacetyl)benzamide” is an organic compound with the molecular formula C9H8ClNO2 . It is a white to off-white crystalline powder . This compound belongs to the class of benzamides .


Synthesis Analysis

Benzamides can be synthesized through direct condensation of carboxylic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth . Another method involves the reaction of chloroacetyl chloride with 2-mercaptobenzimidazole .


Molecular Structure Analysis

The molecular structure of N-(2-chloroacetyl)benzamide contains a total of 21 bonds. There are 13 non-H bonds, 8 multiple bonds, 1 rotatable bond, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, and 1 imide .


Chemical Reactions Analysis

Benzamides can be synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives . The reaction was performed through direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth .


Physical And Chemical Properties Analysis

N-(2-chloroacetyl)benzamide has a molecular weight of 197.62 . It is a powder at room temperature . The melting point is between 145-148 degrees Celsius .

Scientific Research Applications

Pharmaceutical Industry: Synthesis of Therapeutic Agents

N-(2-chloroacetyl)benzamide: is utilized in the pharmaceutical industry as an intermediate in the synthesis of various therapeutic agents. Its role is crucial in the formation of amide bonds, which are a common feature in many drugs . For instance, it can be involved in the production of compounds with antiplatelet activity, which are essential in the treatment of cardiovascular diseases .

Green Chemistry: Catalyst in Benzamide Synthesis

The compound serves as a catalyst in the eco-friendly synthesis of benzamide derivatives. A method reported involves the condensation of benzoic acids and amines under ultrasonic irradiation, using a Lewis acidic ionic liquid immobilized on diatomite earth. This process highlights the importance of N-(2-chloroacetyl)benzamide in green chemistry initiatives for high-yielding and environmentally friendly reactions .

Safety and Hazards

The safety information for N-(2-chloroacetyl)benzamide includes several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation .

Future Directions

Benzamides are used widely in the pharmaceutical, paper, and plastic industries, and also as an intermediate product in the synthesis of therapeutic agents . Therefore, the development of new synthetic methods for this type of compounds can be of considerable importance .

properties

IUPAC Name

N-(2-chloroacetyl)benzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8ClNO2/c10-6-8(12)11-9(13)7-4-2-1-3-5-7/h1-5H,6H2,(H,11,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZDAYXLBYGPADRK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C(=O)NC(=O)CCl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8ClNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00368632
Record name N-(2-Chloro-acetyl)-benzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00368632
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

197.62 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-chloroacetyl)benzamide

CAS RN

7218-27-1
Record name N-(2-Chloro-acetyl)-benzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00368632
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name N-(2-chloroacetyl)benzamide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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